1-(4-Methoxybenzyl)-3-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]urea
• InChI: InChI=1S/C22H30N4O4S/c1-30-21-10-8-19(9-11-21)18-24-22(27)23-12-5-17-31(28,29)26-15-13-25(14-16-26)20-6-3-2-4-7-20/h2-4,6-11H,5,12-18H2,1H3,(H2,23,24,27)
• InChI Key: OKFVOUHHAURKJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C22H30N4O4S
• Molecular Weight: 446.6 g/mol

Description

1-(4-Methoxybenzyl)-3-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound is commonly referred to as MPSPU and is known for its unique chemical properties that make it suitable for use in various laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

1-(4-Methoxybenzyl)-3-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)urea has been explored in various scientific research contexts, notably in synthetic chemistry and analytical applications. For instance, the synthesis of deuterium-labeled analogs of similar compounds has been reported, highlighting their potential in LC–MS analysis for drug absorption and pharmacokinetics studies due to their potent activities against cancer cells, nociceptive pain, and neurodegenerative disorders (Liang et al., 2020).

Chemical Reactions and Mechanisms

Research has also delved into the chemical reactions and mechanisms involving compounds with structural similarities, such as the oxidation of methoxy substituted benzyl phenyl sulfides and their differentiation between single electron transfer and direct oxygen atom transfer processes (Lai et al., 2002). These studies contribute to a deeper understanding of the chemical properties and reactivity of such compounds.

Applications in Material Science

In material science, the development of new methodologies for synthesizing compounds like 1-(4-Methoxybenzyl)-3-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)urea has led to advances in the creation of polyheteroaromatics and other complex molecular structures, which could have applications ranging from novel materials to pharmaceuticals (Yadagiri et al., 2018).

Environmental Impact

The environmental impact and behavior of structurally related sulfonylurea compounds have been studied, such as their dissipation in soils, which is influenced by factors like soil pH and water content. These findings are crucial for understanding the environmental fate of agricultural chemicals and guiding sustainable agricultural practices (Hultgren et al., 2002).

Pharmacological Research

In pharmacological research, derivatives of similar compounds have been synthesized and evaluated for their anticonvulsant activity, demonstrating the potential therapeutic applications of these compounds in treating neurological disorders (Thakur et al., 2017).